9-Oxo-15R-hydroxy-16,16-dimethyl-5Z,13E-prostadienoic acid
9-Oxo-15R-hydroxy-16,16-dimethyl-5Z,13E-prostadienoic acid
11-deoxy-16,16-dimethyl PGE2 is a stable synthetic analog of PGE2. It is an agonist for both EP2 and EP3 receptors. It is an effective inhibitor of gastric acid secretion and ulcer formation in the rat, with ED50 values of 1 mg/kg and 0.021 mg/kg respectively. It is 900 times more potent than PGF2α in the contraction of human respiratory tract smooth muscle in vitro.
Brand Name:
Vulcanchem
CAS No.:
53658-98-3
VCID:
VC0158781
InChI:
InChI=1S/C22H36O4/c1-4-5-16-22(2,3)20(24)15-13-17-12-14-19(23)18(17)10-8-6-7-9-11-21(25)26/h6,8,13,15,17-18,20,24H,4-5,7,9-12,14,16H2,1-3H3,(H,25,26)/b8-6-,15-13+/t17-,18-,20-/m1/s1
SMILES:
CCCCC(C)(C)C(C=CC1CCC(=O)C1CC=CCCCC(=O)O)O
Molecular Formula:
C22H36O4
Molecular Weight:
364.5 g/mol
9-Oxo-15R-hydroxy-16,16-dimethyl-5Z,13E-prostadienoic acid
CAS No.: 53658-98-3
Reference Standards
VCID: VC0158781
Molecular Formula: C22H36O4
Molecular Weight: 364.5 g/mol
| CAS No. | 53658-98-3 |
|---|---|
| Product Name | 9-Oxo-15R-hydroxy-16,16-dimethyl-5Z,13E-prostadienoic acid |
| Molecular Formula | C22H36O4 |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R)-2-[(E,3R)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C22H36O4/c1-4-5-16-22(2,3)20(24)15-13-17-12-14-19(23)18(17)10-8-6-7-9-11-21(25)26/h6,8,13,15,17-18,20,24H,4-5,7,9-12,14,16H2,1-3H3,(H,25,26)/b8-6-,15-13+/t17-,18-,20-/m1/s1 |
| Standard InChIKey | LLVVDFDWPQHXBA-QEJIITRLSA-N |
| Isomeric SMILES | CCCCC(C)(C)[C@@H](/C=C/[C@H]1CCC(=O)[C@@H]1C/C=C\CCCC(=O)O)O |
| SMILES | CCCCC(C)(C)C(C=CC1CCC(=O)C1CC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCC(C)(C)C(C=CC1CCC(=O)C1CC=CCCCC(=O)O)O |
| Description | 11-deoxy-16,16-dimethyl PGE2 is a stable synthetic analog of PGE2. It is an agonist for both EP2 and EP3 receptors. It is an effective inhibitor of gastric acid secretion and ulcer formation in the rat, with ED50 values of 1 mg/kg and 0.021 mg/kg respectively. It is 900 times more potent than PGF2α in the contraction of human respiratory tract smooth muscle in vitro. |
| Synonyms | 11-deoxy-16,16-dimethyl PGE2 |
| Reference | 1.Parrott, R.F., and Vellucci, S.V. Effects of centrally administered prostaglandin EP receptor agonists on febrile and adrenocortical responses in the prepubertal pig. Brain Research Bulletin 41, 97-103 (1996). |
| PubChem Compound | 5283063 |
| Last Modified | Nov 11 2021 |
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